4-{2-tert-butyl-4-[(4-chlorophenyl)sulfonyl]-1,3-oxazol-5-yl}morpholine

• IUPAC Name: 4-[2-tert-butyl-4-(4-chlorophenyl)sulfonyl-1,3-oxazol-5-yl]morpholine
• InChI: InChI=1S/C17H21ClN2O4S/c1-17(2,3)16-19-14(15(24-16)20-8-10-23-11-9-20)25(21,22)13-6-4-12(18)5-7-13/h4-7H,8-11H2,1-3H3
• InChI Key: NUQHCOAUFULSBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=C(O1)N2CCOCC2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H21ClN2O4S
• Molecular Weight: 384.9 g/mol

Description

The compound “4-{2-tert-butyl-4-[(4-chlorophenyl)sulfonyl]-1,3-oxazol-5-yl}morpholine” is a complex organic molecule. It contains several functional groups, including a tert-butyl group, a chlorophenyl group, a sulfonyl group, an oxazole ring, and a morpholine ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of an oxazole ring and a morpholine ring suggests that this compound could exhibit aromaticity and contain both sp2 and sp3 hybridized carbons.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the sulfonyl group might be susceptible to nucleophilic attack, and the oxazole ring might participate in electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups might make it soluble in polar solvents. The compound’s melting point, boiling point, and other properties would need to be determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with biological targets such as enzymes or receptors. The presence of a morpholine ring, which is common in many drugs, suggests potential bioactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling it, including the use of personal protective equipment.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in medicine or materials science. Further studies could also investigate its synthesis, properties, and safety.